3-Acetamido-4-nitrophthalic anhydride

• IUPAC Name: N-(5-nitro-1,3-dioxo-2-benzofuran-4-yl)acetamide
• InChI: InChI=1S/C10H6N2O6/c1-4(13)11-8-6(12(16)17)3-2-5-7(8)10(15)18-9(5)14/h2-3H,1H3,(H,11,13)
• InChI Key: LJBUHBUTQGVGLE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC2=C1C(=O)OC2=O)[N+](=O)[O-]
• Molecular Formula: C10H6N2O6
• Molecular Weight: 250.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of 3-Acetamido-4-nitrophthalic anhydride can be represented by the SMILES notation: O=C©NC1=C2C(C(OC2=O)=O)=CC=C1N+=O. The InChI Key is LJBUHBUTQGVGLE-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a light yellow powder. It is soluble in DMSO. It is stable for at least 2 years after receipt when stored at +4°C.

Scientific Research Applications

Synthesis and Chemical Properties

3-Acetamido-4-nitrophthalic anhydride, derived from nitrophthalic anhydride, plays a significant role in chemical synthesis. It is used as an intermediate in the synthesis of various compounds. A study by Corrie & Craik (1994) describes how benzoylnitrobenzoate esters, closely related to nitrophthalic anhydride, are used in the synthesis of acetamidorhodamines, which are useful in spectroscopy (Corrie & Craik, 1994). Garcia-Castro et al. (2014) focused on the thermochemical properties of nitrophthalic anhydride isomers, providing insights into their stability and reactivity, which is crucial for their application in synthesis (García-Castro et al., 2014).

Applications in Polymer Chemistry

In polymer chemistry, derivatives of nitrophthalic anhydride, such as this compound, are used as monomers for producing high-performance polymers. Theis & Ritter (2012) demonstrated the use of 3-aminophthalic anhydride in microwave-assisted polymerization, leading to the formation of linear and cyclic polymers (Theis & Ritter, 2012). Patel & Patel (2007) explored the synthesis of poly(ether-imides) using nitrophthalic anhydride, emphasizing its role in advanced materials science (Patel & Patel, 2007).

Analytical and Materials Science Applications

Nitrophthalic anhydride derivatives are also valuable in analytical and materials science. Casellato et al. (1977) studied the charge-transfer complexes of nitrophthalic anhydrides, highlighting their selective complexing properties, which are essential in materials science and analytical chemistry (Casellato et al., 1977). This research helps understand how this compound might interact in various chemical environments.

Safety and Hazards

3-Acetamido-4-nitrophthalic anhydride may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with protective gloves, eye protection, and face protection. It should be used only outdoors or in a well-ventilated area. If it comes into contact with skin or eyes, it should be washed off with plenty of water.

Mechanism of Action

Target of Action

3-Acetamido-4-nitrophthalic anhydride is primarily used as a building block or intermediate for the synthesis of diaminofluorescein derivatives . Diaminofluorescein derivatives are commonly used in biological research as fluorescent probes, which can bind to specific targets and emit fluorescence, allowing researchers to visualize and track these targets within biological systems .

Mode of Action

This moiety can interact with its targets, leading to changes in fluorescence that can be detected and measured .

Biochemical Pathways

The specific biochemical pathways affected by this compound would depend on the particular diaminofluorescein derivative that it is used to synthesize and the targets of that derivative. Diaminofluorescein derivatives are often used to study various cellular processes, including signal transduction, gene expression, and protein function .

Pharmacokinetics

The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, are not well-studied. As a chemical intermediate, it is typically used in controlled laboratory settings rather than administered in vivo. Its bioavailability would likely depend on the specific conditions of its use, including the solvent used and the method of administration .

Result of Action

The result of the action of this compound is the synthesis of diaminofluorescein derivatives. These derivatives can bind to their targets and emit fluorescence, providing a powerful tool for visualizing and studying various biological processes .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, it is soluble in DMSO , which can affect its reactivity and stability. Additionally, it should be protected from light and moisture, and it is stable for at least 2 years when stored at +4°C . These factors can all influence the efficacy of this compound in the synthesis of diaminofluorescein derivatives.

Biochemical Analysis

Biochemical Properties

3-Acetamido-4-nitrophthalic anhydride plays a significant role in biochemical reactions, particularly in the synthesis of fluorescent derivatives. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of diaminofluorescein derivatives, which are important for detecting nitric oxide in biological systems . The interactions between this compound and these biomolecules are primarily based on its ability to form stable complexes and undergo specific chemical transformations.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s role in the synthesis of diaminofluorescein derivatives allows it to be used in fluorescence microscopy to study cellular processes involving nitric oxide . This can lead to insights into how cells respond to different stimuli and regulate their metabolic activities.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s structure allows it to form specific interactions with target molecules, leading to the desired biochemical outcomes . For instance, its role in the synthesis of diaminofluorescein derivatives involves specific chemical reactions that result in the formation of fluorescent compounds.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is stable for at least two years when stored at +4°C, protected from light and moisture . Over time, its stability and degradation can influence its long-term effects on cellular function. In in vitro and in vivo studies, the compound’s stability ensures consistent results, making it a reliable reagent for biochemical research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects, while higher doses could lead to significant biochemical changes. It is important to determine the threshold effects and any toxic or adverse effects at high doses to ensure safe and effective use in research . Studies on dosage effects help in understanding the compound’s pharmacokinetics and pharmacodynamics.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its chemical transformations. These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic activity of cells . Understanding the metabolic pathways of this compound is crucial for its application in biochemical research and drug development.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biochemical activity. The compound interacts with transporters and binding proteins that facilitate its movement across cellular membranes . Its localization and accumulation within specific cellular compartments can influence its effectiveness and specificity in biochemical reactions.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, affecting its activity and function . Understanding its subcellular localization is important for optimizing its use in biochemical assays and experiments.

Synthesis routes and methods I

Procedure details

3-Acetamido-4-nitrophthalic acid (0.538 g, 2.00 mmol) was dissolved in acetic anhydride (10 ml) at 80° C., and the solution was added with acetyl chloride (1 ml) and stirred for 2 hours. The solvent was evaporated, and a small amount of anhydrous dichloromethane was added to the residue, and precipitates were collected by filtration to obtain the title compound (0.29 g, 58%).

Synthesis routes and methods II

Procedure details

2,3-Dimethyl-6-nitroaniline was acetylated in acetic acid by using 1 equivalence of acetic anhydride, and the product was recrystallized from ethanol. The resulting 3-acetamido-4-nitroxylene was dissolved in boiled water containing magnesium sulfate. To the solution, 6 equivalences of potassium permanganate suspended in water was added in several portions, and the solution was refluxed until purple color disappeared. The hot reaction mixture was filtered and cooled, and then the filtrate was made acidic with hydrochloric acid and extracted with ethyl acetate. The resulting 3-acetamido-4-nitrophthalic acid was dehydrated in acetic anhydride using acetyl chloride. The reaction mixture was concentrated under reduced pressure, and then a small quantity of anhydrous methylene chloride was added to the residue and the deposited solid was collected by filtration to obtain 3-acetamido-4-nitrophthalic anhydride.